2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• SMILES: CCOCCCNC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)C
• InChI: InChI=1S/C20H25N3O2/c1-3-25-10-4-9-21-20-22-13-17-18(23-20)11-16(12-19(17)24)15-7-5-14(2)6-8-15/h5-8,13,16H,3-4,9-12H2,1-2H3,(H,21,22,23)
• InChIKey: DUJICSUMCDKNLK-UHFFFAOYSA-N

Y600-1679: Compound Identity & Provenance

2-[(3-Ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (ChemDiv ID Y600-1679) is a fully synthetic small-molecule belonging to the 2-amino-7,8-dihydroquinazolin-5(6H)-one scaffold class. It is supplied as a racemic mixture with molecular formula C20H25N3O2 and molecular weight 339.44 g/mol . The compound possesses a C2 3-ethoxypropylamino side chain and a C7 4-methylphenyl substituent on the bicyclic dihydroquinazolinone core . This scaffold has been validated in peer-reviewed medicinal chemistry as a privileged starting point for metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulators [1].

• [1] Kubas, H., et al. Discovery, synthesis, and structure-activity relationships of 2-aminoquinazoline derivatives as a novel class of metabotropic glutamate receptor 5 negative allosteric modulators. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source

Why In-Class Analogs Cannot Replace Y600-1679

Within the 2-amino-7,8-dihydroquinazolin-5(6H)-one series, minor alterations at the C2 amino substituent produce large shifts in lipophilicity, hydrogen-bonding capacity, and target engagement [1]. The 3-ethoxypropyl chain of the title compound introduces an ether oxygen that simultaneously increases logP relative to unsubstituted amino analogs while adding a hydrogen-bond acceptor site absent in purely alkyl-substituted comparators . In the mGluR5 NAM structural series, replacement of the C2 aniline-type substituent with aliphatic amino groups was shown to alter allosteric modulator potency by over an order of magnitude [1], demonstrating that even closely related dihydroquinazolinones are not functionally interchangeable.

• [1] Kubas, H., et al. Discovery, synthesis, and structure-activity relationships of 2-aminoquinazoline derivatives as a novel class of metabotropic glutamate receptor 5 negative allosteric modulators. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source

Y600-1679: Quantitative Differentiation Evidence

Lipophilicity Advantage vs. Primary Amino Analog

The title compound exhibits a calculated logP of 3.50 and logD (pH 7.4) of 3.50 . Its closest commercially available unsubstituted analog, 2-amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1, MW 253.30), lacks the 3-ethoxypropyl chain and is expected to have a substantially lower logP (estimated ~1.0–1.5 based on the removal of three methylene units and one ether oxygen) [1]. The ~2 log unit increase in lipophilicity places the title compound within the optimal CNS drug-likeness window (logP 3–5) while the primary amino analog falls below this range, potentially limiting its passive membrane permeability and blood-brain barrier penetration .

Evidence Dimension	Calculated partition coefficient (logP / logD pH 7.4)
Target Compound Data	logP = 3.50; logD = 3.50
Comparator Or Baseline	2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1): logP estimated ~1.0–1.5
Quantified Difference	ΔlogP ≈ +2.0 to +2.5 (target minus comparator)
Conditions	Calculated values from ChemDiv product specification ; comparator logP estimated by structural fragment difference analysis [1]

Why This Matters

Higher lipophilicity within the CNS-optimal range supports prioritization of this compound over the primary amino analog for cell-based assays requiring passive membrane permeation and for in vivo neuropharmacology studies where blood-brain barrier penetration is critical.

• [1] Kubas, H., et al. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source

Hydrogen-Bond Acceptor Capacity vs. All-Carbon Analogs

The 3-ethoxypropyl substituent provides five hydrogen-bond acceptors (HBA = 5) and one hydrogen-bond donor (HBD = 1) in the target compound . In contrast, the cyclopentyl analog 2-(cyclopentylamino)-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (C20H23N3O, MW 321.42) possesses only four HBA (no ether oxygen) and one HBD, reducing its capacity for hydrogen-bond-mediated target interactions by one acceptor site [1]. The presence of the ether oxygen in the ethoxypropyl chain also contributes to a moderate polar surface area (PSA = 53.19 Ų) that balances membrane permeability with aqueous solubility (logSw = -3.46) better than all-hydrocarbon side-chain analogs .

Evidence Dimension	Hydrogen-bond acceptor count / Polar surface area
Target Compound Data	HBA = 5, HBD = 1, PSA = 53.19 Ų, logSw = -3.46
Comparator Or Baseline	2-(Cyclopentylamino)-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one: HBA = 4, HBD = 1, PSA estimated ~45–50 Ų
Quantified Difference	ΔHBA = +1 (target minus comparator); ΔPSA ≈ +3 to +8 Ų
Conditions	Target data from ChemDiv product specification ; comparator data from BRENDA ligand entry and structural calculation [1]

Why This Matters

The additional ether oxygen hydrogen-bond acceptor may enable distinct binding interactions with polar residues in target protein binding pockets, differentiating the compound's selectivity profile from all-hydrocarbon side-chain analogs in screening campaigns.

• [1] BRENDA Enzyme Database. Ligand: 2-(cyclopentylamino)-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one. Available at: https://brenda-enzymes.de/ligand.php?brenda_ligand_id=84754 (accessed 2026-04-30). View Source

Racemic Mixture: Reproducibility Implications

The title compound is supplied as a racemic mixture (stereo designation: RACEMIC MIXTURE) . The C7 position bearing the 4-methylphenyl group is a stereogenic center. In contrast, the achiral comparator 2-amino-7,8-dihydroquinazolin-5(6H)-one (lacking the C7 aryl substituent) has no stereochemical complexity, while the 7-substituted analogs such as 2-amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1) are also expected to be supplied as racemates but this is not always explicitly specified in vendor catalogs . The explicit documentation of racemic nature for the title compound removes ambiguity for researchers designing enantioselective assays or interpreting structure-activity relationships where stereochemistry may influence target binding.

Evidence Dimension	Stereochemical specification in vendor documentation
Target Compound Data	Explicitly documented as racemic mixture
Comparator Or Baseline	2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1): stereochemistry not explicitly stated in available vendor datasheets
Quantified Difference	Qualitative: documented vs. undocumented stereochemistry
Conditions	Vendor product specification comparison

Why This Matters

Explicit stereochemical documentation reduces procurement risk for studies where enantiomeric purity could confound biological results; researchers requiring single enantiomers can plan chiral separation protocols with foreknowledge of racemic starting material.

mGluR5 NAM Scaffold Validation

The 2-amino-7,8-dihydroquinazolin-5(6H)-one scaffold was identified through virtual screening and validated as a novel chemotype for mGluR5 negative allosteric modulation (NAM) [1]. The prototypical compound 2-(m-tolylamino)-7,8-dihydroquinazolin-5(6H)-one demonstrated moderate mGluR5 NAM activity with high selectivity against mGluR1 [1]. Structure-activity relationship studies revealed that modifications at the C2 amino position can tune potency: replacement of the m-tolylamino group with aliphatic amino substituents yielded derivatives with altered allosteric modulation profiles, demonstrating that the C2 position is a critical vector for potency optimization within this scaffold [1]. The title compound, bearing a 3-ethoxypropylamino group at C2, represents a structurally distinct C2 variant within this validated pharmacophore class.

Evidence Dimension	Scaffold validation status for mGluR5 NAM activity
Target Compound Data	Untested in published mGluR5 NAM assays; structurally consistent with active scaffold
Comparator Or Baseline	2-(m-Tolylamino)-7,8-dihydroquinazolin-5(6H)-one: confirmed mGluR5 NAM with selectivity vs. mGluR1 [1]
Quantified Difference	Not applicable; class-level scaffold inference only
Conditions	mGluR5 NAM cellular assay; selectivity panel against mGluR1 [1]

Why This Matters

The validated scaffold provides a rational basis for prioritizing this compound in mGluR5-focused screening cascades over unvalidated chemotypes, though direct comparative potency data for this specific analog are not yet published.

• [1] Kubas, H., et al. Discovery, synthesis, and structure-activity relationships of 2-aminoquinazoline derivatives as a novel class of metabotropic glutamate receptor 5 negative allosteric modulators. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source

Data Gap: No Published Bioactivity Data

A systematic search of PubMed, BindingDB, ChEMBL, and patent databases (searched 2026-04-30) did not return any published biological activity data specific to 2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one [1][2][3]. No IC50, Ki, EC50, or target engagement data for this exact compound were identified in peer-reviewed literature or public bioactivity databases [1][2]. By contrast, structurally related 2-aminoquinazoline derivatives such as 2-(m-tolylamino)-7,8-dihydroquinazolin-5(6H)-one have published mGluR5 NAM activity data [1], and the cyclopentyl analog has reported ACC synthase inhibition (IC50 = 1.4 nM) [3]. Users should weigh this compound's favorable physicochemical differentiation against the absence of published target-specific biological validation when making procurement decisions.

Evidence Dimension	Availability of published biological activity data
Target Compound Data	No published target-specific activity data identified
Comparator Or Baseline	2-(Cyclopentylamino) analog: IC50 = 1.4 nM (ACC synthase) [3]; 2-(m-Tolylamino) analog: confirmed mGluR5 NAM [1]
Quantified Difference	Qualitative: data absent vs. data present
Conditions	Comprehensive database search across PubMed, BindingDB, ChEMBL, and patent literature [1][2][3]

Why This Matters

Transparent disclosure of data gaps enables informed procurement decisions; this compound may be most appropriate for de novo phenotypic screening or as a tool for exploring C2 substituent SAR where the ethoxypropyl chain provides distinct physicochemical properties.

• [1] Kubas, H., et al. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source
• [2] BindingDB. Database search for 2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one. Available at: https://www.bindingdb.org (accessed 2026-04-30). View Source
• [3] BRENDA Enzyme Database. Ligand: 2-(cyclopentylamino)-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one; IC50 = 0.0014 μM (ACC synthase, pH 8.0, 25°C). Available at: https://brenda-enzymes.de/ligand.php?brenda_ligand_id=84754 (accessed 2026-04-30). View Source

Y600-1679: Optimal Application Scenarios

CNS Phenotypic Screening with Balanced Lipophilicity

With a calculated logP of 3.50 placing it within the CNS drug-likeness window, this compound is well-suited for phenotypic screening campaigns in neuroscience where passive blood-brain barrier penetration is essential . The 3-ethoxypropyl side chain provides superior lipophilicity compared to the primary 2-amino analog (estimated logP ~1.0–1.5), making it a structurally optimized choice for cell-based neuropharmacology assays where compound permeability directly impacts intracellular target exposure [1].

SAR Expansion of mGluR5 NAM Series

The compound serves as a C2 aliphatic-ether variant within the validated 2-aminoquinazoline mGluR5 NAM scaffold . Researchers exploring C2 substituent SAR beyond the published aniline series can use this compound to probe the effect of an ether-containing flexible chain on allosteric modulator potency and selectivity, leveraging the additional hydrogen-bond acceptor site (HBA = 5) absent in alkyl-only comparators [1].

De Novo Target ID via Chemoproteomics

Given the absence of published target-specific activity data for this exact compound , it is a clean starting point for chemoproteomic target deconvolution studies (e.g., thermal proteome profiling or affinity-based pull-down) where no pre-existing target bias confounds interpretation. The racemic nature is explicitly documented, enabling researchers to account for stereochemical heterogeneity in hit validation workflows [1].

Solubility & Formulation Screening for Lead Optimization

With a computed logSw of -3.46 and moderate polar surface area (PSA = 53.19 Ų), this compound can serve as a reference point in solubility and formulation screens alongside more polar (primary amino analog) and more lipophilic (all-carbon side-chain) comparators [1]. The balanced profile supports head-to-head assessment of how incremental C2 substituent changes affect aqueous solubility while retaining membrane permeability.

• [1] Kubas, H., et al. Discovery, synthesis, and structure-activity relationships of 2-aminoquinazoline derivatives as a novel class of metabotropic glutamate receptor 5 negative allosteric modulators. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source